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Compound of Interest

Compound Name: Chlorflavonin

Cat. No.: B1236410

This document provides comprehensive guidance on the proper disposal procedures for
Chlorflavonin, ensuring the safety of laboratory personnel and compliance with environmental
regulations. The following procedures are designed for researchers, scientists, and drug
development professionals who handle this compound.

Immediate Safety and Handling Precautions

Before handling Chlorflavonin, it is crucial to be aware of its associated hazards and to use
appropriate personal protective equipment (PPE).

Hazard ldentification: Chlorflavonin is classified with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Personal Protective Equipment (PPE): To mitigate risks, the following PPE must be worn[2][3]:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards.
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» Skin Protection: Wear chemical-impermeable and fire/flame-resistant clothing. Handle with
gloves that have been inspected prior to use.

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator.

In the event of exposure, refer to the first aid measures outlined in the table below. All
procedures involving Chlorflavonin should be carried out in a well-ventilated area or a fume
hood to avoid dust formation and inhalation of vapors or mists[2][4].

Step-by-Step Disposal Protocol for Chlorflavonin
Waste

This protocol outlines the procedure for the safe collection, storage, and disposal of
Chlorflavonin waste generated in a laboratory setting. Disposing of hazardous chemicals
down the drain is strictly prohibited[2][5].

Step 1: Waste Collection

o Designate a Waste Container: Use a sturdy, leak-proof container that is chemically
compatible with Chlorflavonin and any solvents used. The container must have a secure,
tight-fitting lid[5].

e Collect Waste:

o Solid Waste: Collect surplus or contaminated solid Chlorflavonin in the designated
container. This includes contaminated labware (e.g., weighing boats, pipette tips).

o Liquid Waste: Solutions containing Chlorflavonin should be collected in a separate,
compatible liquid waste container. The first rinse of any container that held Chlorflavonin
must also be collected as hazardous waste[5].

o Contaminated Materials: Any items grossly contaminated with Chlorflavonin, such as
gloves, bench paper, or spill cleanup materials, should be collected as solid hazardous
waste[5].

Step 2: Labeling and Storage
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e Properly Label Containers: Immediately label the waste container with an official Hazardous
Waste Label from your institution's Environmental Health & Safety (EHS) department. The
label must include the chemical name ("Chlorflavonin™), concentration, and associated
hazards[5].

e Secure Storage: Keep the waste container tightly sealed at all times, except when adding
waste[5]. Store the container in a designated, well-ventilated, and secure area, away from
incompatible materials[3][5][6]. Use secondary containment for all liquid waste containers to
prevent spills[5].

Step 3: Arranging for Disposal

e Schedule a Pickup: Once the waste container is full, or as per your laboratory's regular
schedule, request a waste pickup from your institution's EHS office[5]. Do not allow
hazardous waste to accumulate in the lab[5].

» Final Disposal Method: The ultimate disposal of Chlorflavonin is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing[2]. This final
step is managed by your EHS provider.

Disposal of Empty Containers: Containers that held Chlorflavonin must be triple-rinsed with a
suitable solvent. The first rinsate must be collected as hazardous waste. After thorough rinsing
and air-drying, the labels on the container must be completely removed or defaced before it
can be disposed of as non-hazardous solid waste or recycled, according to institutional

policy[2][5].

Chemical and Physical Properties Data

The following table summarizes the available quantitative data for Chlorflavonin. Much of the
toxicological and environmental data is not readily available in the consulted resources.
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Property Data Source(s)
Chemical Formula C1sH1s5ClO7 [2]
Molecular Weight 378.76 g/mol [1][2]
CAS Number 23363-64-6 [11[2]
Appearance Data not available [2]
Boiling Point 612.7°C at 760 mmHg [2]
Flash Point 324.3°C [2]
Solubility Data not available [2]
Acute Toxicity (Oral) Data not available [2]
Acute Toxicity (Dermal) Data not available [2]
Acute Toxicity (Inhaled) Data not available [2]
Ecological Toxicity Data not available [2]

First Aid Measures
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Exposure Route

Procedure

Source(s)

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[2]

Inhalation

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and consult

a doctor.

[2]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.

Consult a doctor.

[2]

Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a

doctor.

[2]

Experimental Protocols

No experimental protocols for the specific chemical neutralization or in-lab degradation of

Chlorflavonin were found in the reviewed literature. The standard and recommended

procedure is the collection and disposal of Chlorflavonin waste via a certified hazardous

waste management service, as detailed in the step-by-step protocol above.

Chlorflavonin Disposal Workflow

The following diagram illustrates the logical workflow for the proper and safe disposal of

Chlorflavonin waste from a laboratory environment.
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Caption: Workflow for the safe disposal of Chlorflavonin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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